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Get Quote

The table below summarizes the key data available for this compound, which is a saturated hydrocarbon with

the molecular formula C₁₀H₂₂ [1] [2] [3].

Property Value Conditions / Notes

CAS Number 15869-89-3 -

Molecular Formula C₁₀H₂₂ -

Molecular Weight 142.28 - 142.29 g/mol -

Density 0.732 g/cm³ Estimated [3]

Boiling Point 158 °C At 760 mmHg [1] [2]

Flash Point 80.3 °C -

Vapor Pressure 3.48 mmHg At 25°C [1] [2]

Index of Refraction 1.411 Estimated [3]

LogP 3.858 -
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Thermodynamic and Transport Properties

The U.S. National Institute of Standards and Technology (NIST) Web Thermo Tables (WTT) is a key

resource that provides critically evaluated data for this compound [4]. The database contains information on

multiple properties, though specific values require access to the NIST system. The available data points

include:

Phase Behavior: Critical temperature, critical pressure, boiling point, and vapor pressure as a
function of temperature.

Thermal Properties: Enthalpy of vaporization, heat capacity (for liquid and ideal gas), and enthalpy
of formation.

Transport Properties: Viscosity and thermal conductivity (for liquid and gas phases).
Other Properties: Density of liquid and gas phases, refractive index, and entropy.

Experimental Workflow for Property Analysis

For researchers, characterizing a compound like 2,5-dimethyloctane involves a series of experimental and

computational steps. The diagram below outlines a general workflow.
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General experimental workflow for hydrocarbon characterization.

The methodologies for obtaining the data referenced in the tables typically involve the following standard

practices [4]:

Density Measurement: Commonly performed using a digital density meter or pycnometer at a
controlled temperature (e.g., 20°C or 25°C).

Boiling Point Determination: Measured using standard distillation apparatus under atmospheric
pressure (760 mmHg), following procedures like those in ASTM D86.
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Vapor Pressure Measurement: Can be determined using isoteniscopes or static methods where the

pressure of the saturated vapor is measured directly at a series of temperatures.
Critical Property Data: The values for critical temperature, pressure, and density in the NIST

database are typically derived using a critical evaluation technique. This involves collecting all
available experimental data from the literature, assessing its quality, and then using equations of state

and correlation methods to produce a recommended, consistent set of values.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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